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Compound of Interest

Compound Name: 1-Hexanol

Cat. No.: B7768878

Introduction

1-Hexanol (CAS No: 111-27-3; IUPAC Name: hexan-1-ol) is a primary alcohol with a six-
carbon chain, widely utilized across various industries.[1] It serves as a crucial intermediate in
the synthesis of surfactants, plasticizers, and fatty alcohols.[2] Furthermore, its characteristic
sweet, grassy odor makes it a valuable component in the fragrance and flavor industries.[1][2]
[3] Given its prevalence in research and development, particularly in drug development and
organic synthesis, a comprehensive understanding of its safety profile and handling
requirements is paramount for researchers, scientists, and other professionals. This guide
provides an in-depth overview of the safety data, handling precautions, emergency procedures,
and representative experimental methodologies associated with 1-Hexanol.

Physical and Chemical Properties

1-Hexanol is a clear, colorless liquid under standard conditions.[4] Its key physical and
chemical properties are summarized below, providing essential data for safe handling and

storage.
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Property

Value

Molecular Formula

CeH140[4]

Molecular Weight 102.17 g/mol [4]

Clear, colorless liquid with a characteristic sweet
Appearance

odor[4][5]
Boiling Point 155.8 - 158 °CI[6][7]

Melting / Freezing Point

-44.6 to -52 °C[5][8]

Flash Point

60 - 63 °C (140 - 145 °F)[5][6][7]

Density

0.814 - 0.82 g/cm? at 20 °C[5][6]

Vapor Pressure

0.9 - 1 hPa at 20-25 °C[7][8]

Vapor Density

3.52 - 4.5 (Air = 1)[5][8]

Solubility in Water

0.59 g/100 mL (5.9 g/L) at 20-25 °C (Slightly
soluble)[3][5]

Lower Explosive Limit (LEL)

1.2% (V)[7][9]

Upper Explosive Limit (UEL)

7.7% (V)[7][9]

Hazard Identification and Toxicology

1-Hexanol is classified as a hazardous substance.[6][9] Exposure can lead to adverse health

effects, which are detailed in this section.

GHS Classification

The substance is classified and labeled according to the Globally Harmonized System (GHS).

[6]
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Hazard Class Category Hazard Statement Pictogram

o H226: Flammable
Flammable Liquids 3 o GHSO02 (Flame)
liquid and vapor[6]

o H302: Harmful if GHSO07 (Exclamation
Acute Toxicity, Oral 4
swallowed[6] Mark)
o H312: Harmful in GHSO07 (Exclamation
Acute Toxicity, Dermal 4 ] ]
contact with skin[6] Mark)
Serious Eye oA H319: Causes serious  GHSO07 (Exclamation
Damage/Irritation eye irritation[6] Mark)

Toxicological Data

Acute toxicity values from animal studies provide a quantitative measure of 1-Hexanol's

potential toxicity.

Exposure Route Species Value

Oral LD50 Rat 720 mg/kg[6][9][10]

Dermal LD50 Rabbit 1,500 - 3,100 mg/kg[6][9][11]
Inhalation LC50 Rat >21 mg/L (1 hour)[10][12]

Summary of Health Effects:

o Eye Contact: Causes serious eye irritation, characterized by redness and pain.[5][9] Severe
irritation has been observed in animal studies.[9]

o Skin Contact: Harmful if absorbed through the skin.[6] Prolonged or repeated contact may
cause moderate irritation and defatting of the skin, leading to dryness or cracking.[5][10]

 Ingestion: Harmful if swallowed.[6] Ingestion may cause a burning sensation.[5] Aspiration of
the liquid into the lungs can lead to chemical pneumonitis, which can have serious
consequences.[5][9]
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 Inhalation: May cause irritation to the respiratory tract, resulting in symptoms like coughing
and sore throat.[5] Overexposure can lead to nervous system symptoms.[9]

Handling and Storage Precautions

Adherence to strict handling and storage protocols is essential to minimize exposure and
ensure a safe laboratory environment.

Safe Handling

e Ventilation: Always use 1-Hexanol in a well-ventilated area, preferably within a chemical
fume hood, to keep airborne concentrations low.[12][13]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[14] The
substance is flammable, and its vapors can form explosive mixtures with air above its flash
point of 63°C.[5][13]

e Equipment: Use non-sparking tools and explosion-proof electrical and lighting equipment.
[12][14] Ground and bond containers and receiving equipment to prevent static discharge.
[14]

o Personal Hygiene: Do not eat, drink, or smoke when using this product.[5][14] Wash hands
thoroughly after handling and before breaks.[6][14]

o Contact Avoidance: Avoid all personal contact, including inhalation of vapors and direct
contact with skin and eyes.[9][12]
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Preparation

Review SDS and
Experimental Protocol

Don Personal Protective
Equipment (PPE)

Hang
/

Work in Ventilated Area
(Fume Hood)

Ground/Bond Equipment

Dispense Chemical Using
Non-Sparking Tools

Post-H‘?ndling

Securely Close Container

A

Store in Designated
Flammables Cabinet

A

Decontaminate Work Area

\
Dispose of Waste Properly

A

Remove PPE and
Wash Hands
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Exposure Incident

x LN
Remove Contaminated Clothing Rinse with Water for 15+ min Move to Fresh Air Rinse Mouth
Wash with Soap & Water Remove Contact Lenses Rest Do NOT Induce Vomiting
Seek Medical Attention
(Bring SDS)
Elimination Physically remove the hazard
(Most Effective) (Not always feasible)
i Replace with a less hazardous
Substitution b

chemical (e.g., higher flash point)

Isolate people from the hazard

SEJEIA (Seliiif 2 (Fume hoods, ventilation)

Change the way people work

Administrative Controls (SOPs, training, labeling)

PPE Protect the worker
(Least Effective) (Goggles, gloves, lab coat)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b7768878?utm_src=pdf-body-img
https://www.benchchem.com/product/b7768878?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7768878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

. 1-Hexanol - Wikipedia [en.wikipedia.org]

. nbinno.com [nbinno.com]

. downloads.regulations.gov [downloads.regulations.gov]

. 1-Hexanol | C6H140 | CID 8103 - PubChem [pubchem.ncbi.nlm.nih.gov]
. ICSC 1084 - 1-HEXANOL [inchem.org]

. agilent.com [agilent.com]

. carlroth.com [carlroth.com]

. 1-Hexanol | CAS#:111-27-3 | Chemsrc [chemsrc.com]

°
(] [e0] ~ (o)) )] EaN w N -

. datasheets.scbt.com [datasheets.scbt.com]

 10. industrialchemicals.gov.au [industrialchemicals.gov.au]
e 11. echemi.com [echemi.com]

e 12. chemicalbook.com [chemicalbook.com]

e 13. carlroth.com [carlroth.com]

e 14. pentachemicals.eu [pentachemicals.eu]

 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Hexanol: Safety,
Handling, and Experimental Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7768878#1-hexanol-safety-data-sheet-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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